Cas no 921870-03-3 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzamide)

• Product name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzamide
• CAS No: 921870-03-3
• MF: C₂₁H₂₃FN₂O₃
• MW: 370.417329072952
• CID: 5967413

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzamide
• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)-2-fluorobenzamide

• Inchi： 1S/C21H23FN2O3/c1-4-11-24-17-10-9-14(12-18(17)27-13-21(2,3)20(24)26)23-19(25)15-7-5-6-8-16(15)22/h5-10,12H,4,11,13H2,1-3H3,(H,23,25)
• InChI Key： ZWXRMVBGAQVAJB-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(CCC)C2=CC=1)(=O)C1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzamide

Comprehensive Overview of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzamide (CAS No. 921870-03-3)

The compound N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzamide (CAS No. 921870-03-3) is a specialized organic molecule with a unique structural framework. Its benzoxazepine core, combined with a fluorobenzamide moiety, makes it a subject of interest in pharmaceutical and chemical research. This compound belongs to a class of heterocyclic compounds known for their potential bioactivity, particularly in modulating specific biological pathways. Researchers are increasingly exploring its applications due to its structural versatility and potential therapeutic benefits.

One of the key features of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzamide is its molecular stability, attributed to the presence of the dimethyl and propyl groups. These substituents enhance the compound's lipophilicity, which is crucial for its absorption and distribution in biological systems. The fluorine atom in the benzamide segment further contributes to its electronic properties, potentially influencing its binding affinity to target proteins. Such characteristics are highly sought after in drug discovery, where small modifications can lead to significant changes in efficacy.

In recent years, the scientific community has shown growing interest in benzoxazepine derivatives, particularly due to their role in central nervous system (CNS) disorders. While CAS No. 921870-03-3 is not yet widely studied, its structural analogs have demonstrated promise in preclinical studies for conditions like anxiety and neurodegenerative diseases. This has led to increased searches for "benzoxazepine-based therapeutics" and "fluorinated bioactive compounds" in academic and industrial databases. The compound's potential as a lead molecule in drug development underscores its importance in modern medicinal chemistry.

The synthesis of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzamide involves multi-step organic reactions, including cyclization and amide coupling. Researchers often optimize these processes to improve yield and purity, as highlighted in recent publications. Its CAS registry number (921870-03-3) serves as a unique identifier in chemical databases, facilitating easier retrieval of related studies. Given the rising demand for novel heterocyclic compounds, this molecule is likely to attract further attention in the coming years.

From an industrial perspective, CAS No. 921870-03-3 is of interest to companies specializing in custom synthesis and contract research. Its complex structure poses challenges that require advanced organic synthesis techniques, making it a valuable candidate for process development. Additionally, its potential applications in biopharmaceuticals align with current trends in personalized medicine and targeted therapies. As the demand for highly specific bioactive molecules grows, compounds like this are expected to play a pivotal role.

Environmental and safety considerations are also critical when working with N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzamide. While it is not classified as hazardous, proper handling and disposal protocols must be followed to ensure compliance with regulatory standards. Researchers often search for "safe handling of fluorinated compounds" and "benzoxazepine stability" to mitigate risks during experimentation. These topics are frequently discussed in forums and scientific literature, reflecting the compound's relevance in laboratory settings.

In conclusion, N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-fluorobenzamide (CAS No. 921870-03-3) represents a fascinating area of research with broad implications. Its unique chemical structure, combined with potential biological activity, makes it a compelling subject for further investigation. As the scientific community continues to explore heterocyclic chemistry and drug design, this compound is poised to contribute significantly to advancements in the field.